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Compound of Interest

Compound Name: 1-Methyl-cyclobutylamine

Cat. No.: B1316286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 1-Methyl-cyclobutylamine hydrochloride is

limited. This guide compiles the available data and provides context based on related

compounds. Specific experimental data such as spectroscopic analyses and detailed, validated

protocols for this particular molecule are not readily found in the public domain.

Introduction
1-Methyl-cyclobutylamine hydrochloride is a cyclic amine salt that holds potential as a

building block in medicinal chemistry and drug discovery. The cyclobutane motif is of increasing

interest to researchers due to its unique conformational properties, which can impart favorable

characteristics to drug candidates, such as metabolic stability and improved pharmacokinetic

profiles. This document provides a summary of the known properties, potential synthetic

approaches, and applications of 1-Methyl-cyclobutylamine hydrochloride.

Physicochemical Properties
The fundamental physicochemical properties of 1-Methyl-cyclobutylamine hydrochloride are

summarized in the table below. While qualitative solubility information is available from some

commercial suppliers, quantitative data is not widely reported.
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Property Value Reference(s)

Molecular Formula C₅H₁₂ClN [1][2][3]

Molecular Weight 121.61 g/mol [1][2][3]

Melting Point 241-244 °C [4][5]

Physical Form Solid [1][3]

Solubility Soluble in water and ethanol [4]

Synthesis and Purification
Synthetic Approach
A specific, detailed experimental protocol for the synthesis of 1-Methyl-cyclobutylamine
hydrochloride is not readily available in published literature. However, a plausible synthetic

route can be adapted from the known synthesis of cyclobutylamine from cyclobutanecarboxylic

acid.[6] This would likely involve the synthesis of 1-methylcyclobutanecarboxylic acid followed

by a Curtius, Hofmann, or Schmidt rearrangement to yield the free amine, which can then be

converted to the hydrochloride salt.

A potential synthetic workflow is outlined below:

1-Methylcyclobutanecarboxylic Acid Acyl Azide Intermediate
  DPPA or NaN3, Et3N  

Isocyanate Intermediate
  Heat (Curtius Rearrangement)  

1-Methyl-cyclobutylamine
  Acidic or Basic Hydrolysis   1-Methyl-cyclobutylamine

Hydrochloride
  HCl in Ether or other suitable solvent  

Click to download full resolution via product page

Caption: A potential synthetic workflow for 1-Methyl-cyclobutylamine hydrochloride.

Purification
Purification of the final product would likely involve recrystallization from a suitable solvent

system, such as ethanol/ether, to yield a crystalline solid. The purity could be assessed by

standard analytical techniques such as melting point determination and chromatography.
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Spectroscopic Data
As of the latest available information, experimental spectroscopic data (NMR, IR, Mass

Spectrometry) for 1-Methyl-cyclobutylamine hydrochloride are not published in the public

domain. Researchers are advised to acquire this data upon synthesis or acquisition of the

compound. For reference, the expected spectral characteristics can be predicted based on the

structure and data from analogous compounds.

Applications in Drug Development
Cyclobutylamine derivatives are recognized as valuable scaffolds in medicinal chemistry. They

can serve as bioisosteres for other groups, offering a three-dimensional structure that can

favorably interact with biological targets.[7]

Potential as Building Blocks for Bioactive Molecules
The incorporation of small, rigid carbocycles like cyclobutane can lead to improved metabolic

stability and potency of drug candidates. 1-Methyl-cyclobutylamine hydrochloride can be

used as a key intermediate in the synthesis of more complex molecules targeting a variety of

biological pathways.

Role in Inhibitor Development
Derivatives of cyclobutylamine have been explored as components of inhibitors for various

enzymes. For instance, the cyclobutylamine moiety has been incorporated into inhibitors of

histone demethylase KDM1A and protein kinase B (AKT), both of which are important targets in

cancer therapy.[8][9][10]

The general role of such a building block in a drug discovery cascade is illustrated below:

Drug Discovery and Development

1-Methyl-cyclobutylamine
Hydrochloride (Building Block) Synthesis of Compound Library High-Throughput Screening Lead Identification Lead Optimization Preclinical Development Clinical Trials
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Caption: The role of 1-Methyl-cyclobutylamine hydrochloride in a typical drug discovery

workflow.

Safety Information
Based on available safety data for similar compounds, 1-Methyl-cyclobutylamine
hydrochloride should be handled with care. It is classified as an irritant.[3] Standard laboratory

safety protocols, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat, are recommended when handling this compound.

Conclusion
1-Methyl-cyclobutylamine hydrochloride is a chemical entity with potential utility in the field of

drug discovery and development. While a comprehensive public dataset for this specific

molecule is lacking, its structural features suggest it could be a valuable building block for

creating novel therapeutic agents. Further research and characterization are necessary to fully

elucidate its properties and potential applications. Researchers working with this compound are

encouraged to perform their own analytical characterization to ensure the quality and identity of

their materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.targetmol.com/compound/akt%20inhibitor%20viii
https://pubmed.ncbi.nlm.nih.gov/26837761/
https://pubmed.ncbi.nlm.nih.gov/26837761/
https://www.researchgate.net/publication/292948120_Pharmacological_Inhibition_of_the_Histone_Lysine_Demethylase_KDM1A_Suppresses_the_Growth_of_Multiple_Acute_Myeloid_Leukemia_Subtypes
https://www.scbt.com/browse/akt3-inhibitors
https://www.benchchem.com/product/b1316286#1-methyl-cyclobutylamine-hydrochloride-properties
https://www.benchchem.com/product/b1316286#1-methyl-cyclobutylamine-hydrochloride-properties
https://www.benchchem.com/product/b1316286#1-methyl-cyclobutylamine-hydrochloride-properties
https://www.benchchem.com/product/b1316286#1-methyl-cyclobutylamine-hydrochloride-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

